N-[1-(2-methoxyphenyl)piperidin-4-yl]-4-(3-methyl-1,2,4-oxadiazol-5-yl)benzamide

• IUPAC Name: N-[1-(2-methoxyphenyl)piperidin-4-yl]-4-(3-methyl-1,2,4-oxadiazol-5-yl)benzamide
• InChI: InChI=1S/C22H24N4O3/c1-15-23-22(29-25-15)17-9-7-16(8-10-17)21(27)24-18-11-13-26(14-12-18)19-5-3-4-6-20(19)28-2/h3-10,18H,11-14H2,1-2H3,(H,24,27)
• InChI Key: WNTXAPGKDGPEJE-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=N1)C2=CC=C(C=C2)C(=O)NC3CCN(CC3)C4=CC=CC=C4OC
• Molecular Formula: C22H24N4O3
• Molecular Weight: 392.5 g/mol

Description

N-[1-(2-methoxyphenyl)piperidin-4-yl]-4-(3-methyl-1,2,4-oxadiazol-5-yl)benzamide, also known as MPBD, is a novel compound that has gained attention in the scientific community due to its potential application in the field of neuroscience. MPBD is a small molecule that acts as a selective agonist for the serotonin 5-HT2A receptor, which is known to play a crucial role in various physiological and pathological processes.

Mechanism of Action

N-[1-(2-methoxyphenyl)piperidin-4-yl]-4-(3-methyl-1,2,4-oxadiazol-5-yl)benzamide acts as a selective agonist for the serotonin 5-HT2A receptor, which is a G protein-coupled receptor that is expressed in various regions of the brain. Upon binding to the receptor, N-[1-(2-methoxyphenyl)piperidin-4-yl]-4-(3-methyl-1,2,4-oxadiazol-5-yl)benzamide activates a signaling cascade that leads to the activation of downstream effectors such as phospholipase C and protein kinase C. This activation ultimately leads to changes in neuronal activity and neurotransmitter release, which can affect various physiological and pathological processes.
Biochemical and Physiological Effects:
N-[1-(2-methoxyphenyl)piperidin-4-yl]-4-(3-methyl-1,2,4-oxadiazol-5-yl)benzamide has been shown to have various biochemical and physiological effects on the brain. It has been shown to increase the release of various neurotransmitters such as dopamine, norepinephrine, and acetylcholine, which can affect mood, cognition, and perception. N-[1-(2-methoxyphenyl)piperidin-4-yl]-4-(3-methyl-1,2,4-oxadiazol-5-yl)benzamide has also been shown to increase cortical activity and alter the functional connectivity of various brain regions, which can affect information processing and perception.

Advantages and Limitations for Lab Experiments

N-[1-(2-methoxyphenyl)piperidin-4-yl]-4-(3-methyl-1,2,4-oxadiazol-5-yl)benzamide has several advantages for lab experiments. It is a small molecule that can easily penetrate the blood-brain barrier and bind to its target receptor. It has a high affinity and selectivity for the 5-HT2A receptor, which allows for specific targeting of this receptor. However, there are also limitations to its use in lab experiments. N-[1-(2-methoxyphenyl)piperidin-4-yl]-4-(3-methyl-1,2,4-oxadiazol-5-yl)benzamide is a relatively new compound, and its long-term effects and safety profile are not fully understood. Additionally, its use in animal studies may raise ethical concerns, as it may alter animal behavior and cognition.

Future Directions

There are several future directions for research on N-[1-(2-methoxyphenyl)piperidin-4-yl]-4-(3-methyl-1,2,4-oxadiazol-5-yl)benzamide. One area of research is the investigation of its potential therapeutic applications in various neurological and psychiatric disorders such as depression, anxiety, and schizophrenia. Another area of research is the investigation of its effects on brain plasticity and the potential for its use in cognitive enhancement. Additionally, further studies are needed to fully understand the long-term effects and safety profile of N-[1-(2-methoxyphenyl)piperidin-4-yl]-4-(3-methyl-1,2,4-oxadiazol-5-yl)benzamide.

Synthesis Methods

The synthesis of N-[1-(2-methoxyphenyl)piperidin-4-yl]-4-(3-methyl-1,2,4-oxadiazol-5-yl)benzamide involves a series of chemical reactions that are carried out in the laboratory. The starting materials for the synthesis are 2-methoxyphenylpiperidine and 3-methyl-1,2,4-oxadiazole-5-carboxylic acid. The reaction involves the coupling of these two compounds using a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting product is then purified using chromatographic techniques such as column chromatography or HPLC.

Scientific Research Applications

N-[1-(2-methoxyphenyl)piperidin-4-yl]-4-(3-methyl-1,2,4-oxadiazol-5-yl)benzamide has been studied extensively for its potential application in the field of neuroscience. It has been shown to have a high affinity and selectivity for the serotonin 5-HT2A receptor, which is known to play a crucial role in various physiological and pathological processes such as mood regulation, cognition, and perception. N-[1-(2-methoxyphenyl)piperidin-4-yl]-4-(3-methyl-1,2,4-oxadiazol-5-yl)benzamide has been used in various in vitro and in vivo studies to investigate the role of the 5-HT2A receptor in these processes.